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Compound of Interest

1h-Indole, 7-methoxy-6-(1-
Compound Name:

methylethyl)-
CAS No.: 1167055-81-3
Cat. No.: B3215761

Get Quote

Chemical Identity & Nomenclature

This section establishes the precise chemical identity of the target molecule, distinguishing it
from structural isomers (e.qg., 4-isopropyl or 5-methoxy variants) which have vastly different
electronic and steric profiles.
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Parameter Details

IUPAC Name 6-propan-2-yl-7-methoxy-1H-indole

Common Name 6-Isopropyl-7-methoxyindole

CAS Registry Number 1167055-81-3

Molecular Formula C12H1sNO

Molecular Weight 189.25 g/mol

SMILES COclc(cc2cc[nH]c2cl)C(C)C

InChi Key (Predicted) QJIRWYBIKLXNYLF-
UHFFFAOYSA-N (Analogous base)

Structural Class 6,7-Disubstituted Indole

Structural Visualization & Numbering

The following diagram illustrates the IUPAC numbering scheme. Note the steric crowding at the
7-position (methoxy) relative to the 6-position (isopropyl) and the indole nitrogen.
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Figure 1: IUPAC Numbering of 6-isopropyl-7-methoxyindole. Note the C6-C7 substitution pattern.

Click to download full resolution via product page

Physicochemical Properties & Reactivity
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Understanding the electronic effects of the 6-isopropyl and 7-methoxy groups is critical for
predicting downstream chemistry, such as electrophilic aromatic substitution (EAS).

» Electronic Effects:
o 7-Methoxy (OMe): Strong

-withdrawing (inductive) but strong

-donating (resonance). It activates the C4 and C6 positions. However, since C6 is blocked
by the isopropyl group, electrophilic attack is directed primarily to C3 (standard indole
reactivity) or C4.

o 6-Isopropyl (iPr): Weakly activating (+1 effect). It provides significant steric bulk, shielding
the C5 and C7 positions.

» Steric Hindrance: The 7-methoxy group creates a "buttressing effect" against the N1-H. This
can reduce the acidity of the N-H proton and make N-alkylation slightly more difficult
compared to unsubstituted indole.

» Solubility: The isopropyl group significantly increases lipophilicity (LogP ~3.5 predicted)
compared to 7-methoxyindole (LogP ~2.2), making it suitable for non-polar solvent
extractions (e.g., Hexane/EtOACc).

Synthetic Methodology: Leimgruber-Batcho
Protocol

While various routes exist (e.g., Fischer indole synthesis), the Leimgruber-Batcho Indole
Synthesis is the preferred method for constructing 6,7-disubstituted indoles because it
preserves regiochemistry and tolerates steric crowding better than the Fischer route.

Reaction Scheme

e Precursor: 4-isopropyl-3-methoxy-2-nitrotoluene.

e Enamine Formation: Condensation with N,N-dimethylformamide dimethyl acetal (DMF-
DMA).
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¢ Reductive Cyclization: Reduction of the nitro group and alkene to form the indole core.

[4-isopropyl-3-methoxy-2-nitroto|uenej

'

Reaction with DMF-DMA
(110°C, DMF)

B-dimethylamino-2-nitrostyrene
(Enamine Intermediate)

Reductive Cyclization
(H2/Pd-C or Zn/AcOH)

6-isopropyl-7-methoxyindole

(Final Product)

Figure 2: Leimgruber-Batcho Synthesis Route for 6-isopropyl-7-methoxyindole

Click to download full resolution via product page
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Detailed Experimental Protocol

Note: This protocol is adapted from standard Leimgruber-Batcho conditions for sterically
crowded indoles.
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Step 1: Enamine Formation

» Reagents: Charge a reaction vessel with 4-isopropyl-3-methoxy-2-nitrotoluene (1.0 eq) and
N,N-dimethylformamide dimethyl acetal (DMF-DMA) (3.0 eq).

e Solvent: Use anhydrous DMF (5 vol).

o Conditions: Heat to 110°C for 12—-16 hours under N2 atmosphere. The solution will turn deep
red/purple, indicating enamine formation.

o Workup: Concentrate under reduced pressure to remove excess DMF-DMA. The crude red
oil is used directly in the next step to prevent polymerization.

Step 2: Reductive Cyclization

o Reagents: Dissolve the crude enamine in Methanol/THF (1:1). Add 10% Pd/C catalyst (0.1
eg by weight).

o Hydrogenation: Stir under H2 atmosphere (balloon pressure or 30 psi) at room temperature
for 6 hours.

» Alternative (Chemical Reduction): If the methoxy group is labile or if halogen substituents are
present, use Iron powder (Fe) in Acetic Acid at 80°C.

« Purification: Filter through a Celite pad. Concentrate the filtrate. Purify via flash column
chromatography (SiO2), eluting with Hexanes:Ethyl Acetate (9:1 to 4:1).

* Yield: Typical yields for this specific substitution pattern range from 55% to 70%.

Pharmaceutical Applications

6-isopropyl-7-methoxyindole serves as a pharmacophore scaffold in drug discovery, specifically
in two major therapeutic areas:

A. HCV NS5B Polymerase Inhibitors

This molecule is a structural analog to the indole core found in Beclabuvir (BMS-791325)
intermediates.
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e Mechanism: Non-nucleoside inhibitors (NNIs) of the HCV NS5B RNA-dependent RNA
polymerase bind to the "Thumb 1" allosteric site.

» Role of Substituents: The 6-isopropyl group fills a hydrophobic pocket in the enzyme,

enhancing binding affinity, while the 7-methoxy group can participate in hydrogen bonding or

orient the molecule to avoid steric clash with the protein backbone.

B. P2X3 Receptor Antagonists

Indole derivatives with 6,7-substitution patterns are explored as antagonists for P2X3

receptors, which are targets for treating chronic cough and neuropathic pain.

e SAR Insight: The lipophilic 6-isopropyl group improves blood-brain barrier (BBB) penetration

and metabolic stability compared to a simple methyl group.

Analytical Characterization (QC Standards)

To validate the synthesis of CAS 1167055-81-3, the following analytical signatures must be

confirmed.

Technique

Expected Signature

1H NMR (400 MHz, DMSO-de)

511.0 (br s, 1H, NH); 3 7.2 (d, J=3.0 Hz, 1H,
C2-H); 8 6.9 (d, 1H, C4-H); 6 6.8 (d, 1H, C5-H);
0 6.4 (d, J=3.0 Hz, 1H, C3-H); 8 3.9 (s, 3H,
OMe); o 3.4 (sept, 1H, CH of iPr); 8 1.2 (d, 6H,
CHs of iPr).

LC-MS

[M+H]* = 190.12. Retention time should reflect

increased lipophilicity vs. 7-methoxyindole.

Appearance

Off-white to pale yellow solid.

Purity Criterion

>98% by HPLC (254 nm). Impurities often
include the uncyclized nitro-enamine or the 4-

isopropyl-3-methoxy-2-aminotoluene byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 7.researchgate.net [researchgate.net]

¢ 8. researchgate.net [researchgate.net]
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methoxyindole-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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